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Compound of Interest

Compound Name: Cerberic acid B

Cat. No.: B8023214 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Cerberic acid B is a natural product with limited available scientific literature. This document

summarizes the currently accessible information regarding its chemical properties. At present,

there is a significant gap in the scientific record concerning its biological activity, mechanism of

action, and any associated quantitative data from experimental studies.

Chemical Properties
Cerberic acid B is identified by the Chemical Abstracts Service (CAS) number 1309362-77-3.

Its molecular formula is C10H10O5, and it has a molecular weight of 210.18 g/mol .[1] Available

information from chemical suppliers indicates that it is a powder soluble in solvents such as

chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.
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Property Value Source

CAS Number 1309362-77-3 ChemicalBook

Molecular Formula C10H10O5 ChemicalBook

Molecular Weight 210.18 g/mol ChemicalBook

Physical Form Powder ChemicalBook

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

ChemicalBook

Biological Origin
Information regarding the biological origin of Cerberic acid B is sparse and somewhat

conflicting in the public domain. Some sources suggest it is a phenylpropanoid that can be

isolated from the bark of Cerbera manghas, a plant in the Apocynaceae family. Other sources

indicate it is a natural product derived from certain fungal species within the Aspergillus genus.

Without primary scientific literature, it is difficult to definitively confirm its natural source.

Biological Activity and Signaling Pathways
A comprehensive search of scientific databases reveals a notable absence of published

research on the biological activity of Cerberic acid B. Consequently, there is no information

available regarding its mechanism of action, potential therapeutic effects, or any signaling

pathways it may modulate.

Experimental Protocols
Due to the lack of published studies, there are no detailed experimental protocols available for

the isolation, synthesis, or biological evaluation of Cerberic acid B.

Conclusion
Cerberic acid B remains a poorly characterized natural product. While its basic chemical

properties are documented by commercial suppliers, there is a critical lack of peer-reviewed

scientific literature detailing its biological effects and mechanism of action. This presents an

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b8023214?utm_src=pdf-body
https://www.benchchem.com/product/b8023214?utm_src=pdf-body
https://www.benchchem.com/product/b8023214?utm_src=pdf-body
https://www.benchchem.com/product/b8023214?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8023214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


opportunity for natural product researchers to conduct foundational studies to elucidate the

potential pharmacological properties of this compound. Further investigation is required to

isolate or synthesize Cerberic acid B in sufficient quantities for biological screening and to

explore its potential as a novel therapeutic agent. Researchers interested in this molecule

would need to undertake de novo studies to determine its biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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